Cas no 6962-77-2 (Borinic acid,(1-methylheptyl)phenyl-, 2-aminoethyl ester (6CI,8CI))
6962-77-2 structure
Product Name:Borinic acid,(1-methylheptyl)phenyl-, 2-aminoethyl ester (6CI,8CI)
CAS No:6962-77-2
MF:C16H28BNO
MW:261.210624694824
CID:511328
PubChem ID:243831
Update Time:2025-04-19
Borinic acid,(1-methylheptyl)phenyl-, 2-aminoethyl ester (6CI,8CI) Chemical and Physical Properties
Names and Identifiers
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- Borinic acid,(1-methylheptyl)phenyl-, 2-aminoethyl ester (6CI,8CI)
- 2-(octan-2-yl-phenyl-boranyl)oxyethanamine
- 2-[octan-2-yl(phenyl)boranyl]oxyethanamine
- NSC54016
- 6962-77-2
- DTXSID50288073
- 2-aminoethyl octan-2-yl(phenyl)borinate
- NSC-54016
-
- Inchi: 1S/C16H28BNO/c1-3-4-5-7-10-15(2)17(19-14-13-18)16-11-8-6-9-12-16/h6,8-9,11-12,15H,3-5,7,10,13-14,18H2,1-2H3
- InChI Key: LEIFVKCJKRRJRJ-UHFFFAOYSA-N
- SMILES: O(B(C1C=CC=CC=1)C(C)CCCCCC)CCN
Computed Properties
- Exact Mass: 261.226
- Monoisotopic Mass: 261.226
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 10
- Complexity: 207
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 35.2Ų
Experimental Properties
- Density: 0.91
- Boiling Point: 347.1°C at 760 mmHg
- Flash Point: 163.7°C
- Refractive Index: 1.483
Borinic acid,(1-methylheptyl)phenyl-, 2-aminoethyl ester (6CI,8CI) Related Literature
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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